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Compound of Interest

Compound Name: Propynol

Cat. No.: B8291554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular

characteristics of propynol, also known as propargyl alcohol or 2-propyn-1-ol. This document

outlines its molecular formula and weight, and presents a detailed experimental protocol for the

determination of its molecular weight. Furthermore, a key synthetic pathway is visualized to

provide a deeper understanding of its chemical context.

Core Molecular Data
Propynol is the simplest stable alcohol containing an alkyne functional group. Its chemical

identity is defined by its molecular formula and weight, which are fundamental parameters in

experimental and theoretical chemistry.

The molecular formula of propynol is C₃H₄O.[1][2][3] This indicates that each molecule of

propynol is composed of three carbon atoms, four hydrogen atoms, and one oxygen atom.

The molecular weight of propynol is 56.06 g/mol .[4] This value is crucial for stoichiometric

calculations in chemical reactions and for the preparation of solutions with specific molar

concentrations.
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Property Value

Molecular Formula C₃H₄O

Molecular Weight 56.06 g/mol

Appearance Colorless to straw-colored liquid

Boiling Point 114-115 °C

Melting Point -51 to -48 °C

Density 0.9715 g/cm³

Experimental Determination of Molecular Weight
The molecular weight of a small organic molecule like propynol is most accurately determined

using mass spectrometry. This technique measures the mass-to-charge ratio (m/z) of ionized

molecules.

Protocol: Molecular Weight Determination by Electron
Ionization Mass Spectrometry (EI-MS)
Objective: To determine the molecular weight of a purified propynol sample.

Materials:

Purified propynol sample

Volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an electron ionization (EI) source

Gas chromatograph (for GC-MS) or a direct insertion probe

Data acquisition and analysis software

Procedure:

Sample Preparation:
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Prepare a dilute solution of the propynol sample in a volatile solvent. The concentration

should be in the range of 1-10 µg/mL.

For GC-MS analysis, the sample is injected into the gas chromatograph, where it is

vaporized and separated from any residual impurities before entering the mass

spectrometer.

For direct insertion probe analysis, a small amount of the sample is placed in a capillary

tube and introduced directly into the ion source.

Ionization:

In the EI source, the vaporized sample molecules are bombarded with a beam of high-

energy electrons (typically 70 eV).

This bombardment results in the ejection of an electron from the molecule, forming a

positively charged molecular ion (M⁺•).

Mass Analysis:

The newly formed ions are accelerated into the mass analyzer (e.g., a quadrupole or time-

of-flight analyzer).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected by an electron multiplier or a similar detector.

The detector generates a signal that is proportional to the number of ions at each m/z

value.

Data Analysis:

The resulting mass spectrum is a plot of relative ion abundance versus m/z.

The peak with the highest m/z value that corresponds to the intact molecule is the

molecular ion peak. The m/z value of this peak provides the molecular weight of the
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compound. For propynol, this would be observed at an m/z of approximately 56.

Synthesis of Propynol
Propynol can be synthesized through the copper-catalyzed addition of formaldehyde to

acetylene. This reaction is a fundamental process in industrial organic chemistry.

Reactants

Product

Formaldehyde (CH₂O)

Copper CatalystAcetylene (C₂H₂) Propynol (C₃H₄O)+

Click to download full resolution via product page

Caption: Synthesis of Propynol from Formaldehyde and Acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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